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Compound of Interest

Compound Name: Phthalic anhydride

Cat. No.: B7721444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Phthalic Anhydride (CAS No. 85-44-9), a

versatile chemical intermediate with significant applications across various industries, including

pharmaceuticals. This document details its physicochemical and chemical properties, industrial

synthesis, key reactions with experimental protocols, and essential safety information.

Core Physicochemical Properties
Phthalic anhydride is a white crystalline solid with a characteristic acrid odor.[1][2][3] It is the

anhydride of phthalic acid and is a crucial raw material in the production of plasticizers, resins,

and dyes.[4][5]
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Property Value References

Molecular Formula C₈H₄O₃ [1][2][6]

Molar Mass 148.1 g/mol [1]

Appearance
White flakes or lustrous

needles
[1][7][8]

Melting Point 131.6 °C (268.9 °F; 404.8 K) [1]

Boiling Point
295 °C (563 °F; 568 K)

(sublimes)
[1]

Density
1.53 g/cm³ (solid); 1.20 g/mL

(molten)
[1][9]

Solubility in water
0.62 g/100g (20-25 °C); 19.0

g/100g (100 °C); reacts slowly
[1]

Vapor Pressure 0.0015 mmHg (20 °C) [1]

Flash Point 152 °C (306 °F) [2]

Autoignition Temperature 580 °C (1076 °F) [10]

Chemical Properties and Reactivity
Phthalic anhydride's reactivity is centered around its anhydride functional group, making it

susceptible to nucleophilic attack. Key reactions include hydrolysis, alcoholysis, and

ammonolysis.[2][6][9]

Hydrolysis: It reacts with hot water to form ortho-phthalic acid.[1] This reaction is generally

not reversible, though phthalic acid can be dehydrated back to the anhydride at

temperatures above 180 °C.[1]

Alcoholysis (Esterification): Phthalic anhydride reacts with alcohols to form phthalate

esters, which are widely used as plasticizers.[1][4] The reaction proceeds in two steps, first

forming a monoester and then, with the removal of water, a diester.[1]
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Ammonolysis: Reaction with ammonia yields phthalimide, a crucial intermediate in the

synthesis of primary amines via the Gabriel synthesis.[1][9]

Friedel-Crafts Acylation: It can react with aromatic hydrocarbons to produce anthraquinone

derivatives, which are precursors to various dyes.[2]

Phthalic anhydride is incompatible with strong oxidizing agents, strong bases, and water, with

which it can react exothermically.[6][7]

Industrial Synthesis
The primary industrial method for producing phthalic anhydride is the catalytic vapor-phase

oxidation of either o-xylene or naphthalene.[9][11] The o-xylene route is now more common

due to its higher atom economy.[11]

Figure 1: Industrial production routes for Phthalic Anhydride.

The reaction using o-xylene is typically carried out at 320–400 °C using a vanadium pentoxide

(V₂O₅) catalyst.[1][11] The product is then recovered and purified by distillation using a series

of switch condensers.[1]

Experimental Protocols
Synthesis of Diethyl Phthalate (Plasticizer)
This protocol describes the esterification of phthalic anhydride with ethanol to produce diethyl

phthalate.

Materials:

Phthalic anhydride (16.25 g)

Ethanol (150 mL)

Concentrated sulfuric acid (6 mL)

3A Molecular sieves (15 g)

Sodium bicarbonate solution
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Anhydrous magnesium sulfate

Procedure:

Combine phthalic anhydride and ethanol in a 250 mL round-bottom flask.[8]

Carefully add concentrated sulfuric acid to the mixture.[8]

Set up a Soxhlet extractor packed with 3A molecular sieves above the flask and fit it with a

condenser.[8]

Heat the mixture to reflux for 2 hours.[8]

After cooling, remove the excess ethanol via simple distillation.[8]

Wash the remaining residue with water, followed by sodium bicarbonate solution until

effervescence ceases, and then with water again.[8]

Separate the organic layer and dry it with anhydrous magnesium sulfate.[8]

Filter to remove the drying agent to obtain crude diethyl phthalate.[8]

Phthalic Anhydride

Reflux, 2h

Ethanol H₂SO₄ (catalyst)

Distillation & Washing

Diethyl Phthalate

Click to download full resolution via product page
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Figure 2: Workflow for the synthesis of Diethyl Phthalate.

Synthesis of Phthalimide
This protocol details the preparation of phthalimide from phthalic anhydride and aqueous

ammonia.

Materials:

Phthalic anhydride (500 g)

28% Aqueous ammonia (400 g, 444 cc)

Procedure:

In a 5-liter round-bottomed Pyrex flask, mix phthalic anhydride and 28% aqueous

ammonia.[1]

Fit the flask with an air condenser.

Slowly heat the flask with a free flame until the mixture is in a state of quiet fusion at

approximately 300 °C.[1] It is advisable to occasionally shake the flask during heating.

Pour the hot reaction mixture into a crock and cover it to prevent sublimation.[1]

Allow the mixture to cool. The resulting solid is practically pure phthalimide.[1] The yield is

typically 95-97%.[1]
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Figure 3: Workflow for the synthesis of Phthalimide.

Synthesis of Phenolphthalein (Indicator)
This protocol describes the synthesis of the pH indicator phenolphthalein.

Materials:

Phthalic anhydride (1.5 g)

Phenol (2 g)

Concentrated sulfuric acid (a few drops)

Dichloromethane (DCM)

2 M Sodium hydroxide solution

2 M Hydrochloric acid solution

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b7721444?utm_src=pdf-body-img
https://www.benchchem.com/product/b7721444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add phenol and phthalic anhydride to a 25 mL round-bottom flask.[7]

Add a few drops of concentrated sulfuric acid.[7]

Heat the mixture to 150 °C for 2 hours.[7]

After cooling, add distilled water and dichloromethane to the flask.[7]

Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer with a 2 M sodium hydroxide solution. The aqueous layer will turn a

characteristic purple color.[7]

Separate the aqueous layer and pour it into a 2 M hydrochloric acid solution to precipitate

the phenolphthalein.[7]

Filter and dry the precipitate.[7]
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Figure 4: Logical workflow for Phenolphthalein synthesis.

Major Applications
Phthalic anhydride is a cornerstone chemical with a wide range of applications:

Plasticizers: Its primary use is in the production of phthalate esters, which act as plasticizers

to increase the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[4][5]
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[12]

Resins: It is a key component in the manufacture of unsaturated polyester resins (UPR) and

alkyd resins. UPRs are used in fiberglass-reinforced plastics, while alkyd resins are used in

paints and coatings.[4][5][13][14]

Dyes and Pigments: Phthalic anhydride is a precursor for various dyes, including

anthraquinone dyes like quinizarin and phthalein dyes like phenolphthalein. It is also used to

produce phthalocyanine pigments.[5][12][13]

Pharmaceuticals: It serves as an intermediate in the synthesis of certain pharmaceutical

compounds.[5][12] For example, phthalimide derived from phthalic anhydride is used in the

Gabriel synthesis of amines.[9]

Other Uses: Other applications include the production of insect repellents, fire retardants,

and as a rubber scorch inhibitor.[4][13]

Safety and Toxicology
Phthalic anhydride is classified as a hazardous substance and requires careful handling.

Hazard Summary:

Acute Effects: It is irritating to the eyes, skin, and respiratory tract.[15][16] Contact with wet

skin can cause burns, as it hydrolyzes to form phthalic acid.[15]

Chronic Effects: Long-term exposure can lead to conjunctivitis, rhinitis, bronchitis, and skin

sensitization.[15] It may also cause asthma-like allergies.[16]

Flammability: It is a combustible solid, and finely dispersed particles can form explosive

mixtures in the air.[16]

Handling and Personal Protective Equipment (PPE):

Use in a well-ventilated area or with local exhaust ventilation.

Wear protective gloves, safety goggles, and protective clothing.[10][16]
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In case of fire, use water spray, foam, dry powder, or carbon dioxide.[16]

Store in a dry, well-closed container, separated from incompatible materials such as strong

oxidants, acids, and bases.[16]

For detailed toxicological data and exposure limits, refer to relevant safety data sheets and

regulatory bodies. The Occupational Safety and Health Administration (OSHA) has set a

permissible exposure limit (PEL) for phthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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